Cas no 179051-72-0 (2-(Boc-amino)-3-phenylpropylamine)

2-(Boc-amino)-3-phenylpropylamine Properties

Names and Identifiers

• tert-Butyl (1-amino-3-phenylpropan-2-yl)carbamate
• 2-(Boc-amino)-3-phenylpropylamine
• 2-Methyl-2-propanyl (1-amino-3-phenyl-2-propanyl)carbamate
• Carbamic acid, N-[2-amino-1-(phenylmethyl)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl (1-amino-3-phenylpropan-2-yl)
• 1,1-DIMETHYLETHYL [2-AMINO-1-(PHENYLMETHYL)ETHYL]CARBAMATE
• (R)-2-(Boc-amino)-3-phenylpropylamine
• AK137131
• LHZRJEOMDFKIJM-UHFFFAOYSA-N
• TRA0070384
• SY006362
• AX8173831
• AB0062545
• Z8608
• tert-butyl N-(1-amino-3-phenylpropan-2-yl)carbamate
• 1-amino-2-(t
• +Expand

• MDL： MFCD11974399
• InChIKey： LHZRJEOMDFKIJM-UHFFFAOYSA-N
• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-12(10-15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3,(H,16,17)
• SMILES： O(C(N([H])C([H])(C([H])([H])N([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 250.16826
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Heavy Atom Count: 18
• Complexity: 255
• Topological Polar Surface Area: 64.4

Experimental Properties

• PSA: 64.35
• Boiling Point: 393.9±42.0℃ at 760mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides